11-cis-Retinol, >85per cent

• CAS No.: 22737-96-8
• Product Name: 11-cis-Retinol, >85per cent
• Molecular Formula: C20H30O
• Molecular Weight: 286.5 g/mol
• IUPAC Name: (2E,4Z,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraen-1-ol
• Standard InChI: InChI=1S/C20H30O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6,8-9,11-13,21H,7,10,14-15H2,1-5H3/b9-6-,12-11+,16-8+,17-13+
• Standard InChIKey: FPIPGXGPPPQFEQ-IOUUIBBYSA-N
• Isomeric SMILES: CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C\C(=C\CO)\C)/C
• SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CCO)C)C
• Canonical SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CCO)C)C
• Physical Description: Solid
• Description: 11-cis-retinol is a retinol. It has a role as a human metabolite and a mouse metabolite.; 13-cis-Retinol, also known as neovitamin a, belongs to the class of organic compounds known as retinoids. These are oxygenated derivatives of 3, 7-dimethyl-1-(2, 6, 6-trimethylcyclohex-1-enyl)nona-1, 3, 5, 7-tetraene and derivatives thereof. Thus, 13-cis-retinol is considered to be an isoprenoid lipid molecule. 13-cis-Retinol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 13-cis-retinol is primarily located in the cytoplasm and membrane (predicted from logP). 13-cis-Retinol can be converted into 13-cis-retinyl hexadecanoate and 13-cis-retinyl tetradecanoate.; Retinol and derivatives of retinol that play an essential role in metabolic functioning of the retina, the growth of and differentiation of epithelial tissue, the growth of bone, reproduction, and the immune response. Dietary vitamin A is derived from a variety of CAROTENOIDS found in plants. It is enriched in the liver, egg yolks, and the fat component of dairy products.
• Synonyms: 11-cis-Retinol; 3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraen-1-ol, (all-E)-Isomer; All Trans Retinol; All-Trans-Retinol; Aquasol A; Retinol; Vitamin A; Vitamin A1
• PubChem Compound: 5280382
• Last Modified: Nov 11 2021